Cas no 1803769-31-4 (Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate
• CAS No: 1803769-31-4
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 4952256
• Update Time: 2025-10-28

Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F3NO3S/c1-18-10(17)9-6(4-15)2-3-8(7(9)5-16)19-11(12,13)14/h2-3,5H,1H3
• InChI Key： OKLCTRPDBUSJCY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C(=O)OC)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5

Additional information on Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate

Research Briefing on Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate (CAS: 1803769-31-4) in Chemical Biology and Pharmaceutical Applications

Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate (CAS: 1803769-31-4) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylthio (-SCF3) and formyl (-CHO) functional groups, exhibits unique reactivity and potential biological activity. Recent studies have explored its applications in drug discovery, particularly as a versatile intermediate for the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate as a key building block for the development of novel kinase inhibitors. The study demonstrated that the trifluoromethylthio group enhances the compound's binding affinity to ATP-binding pockets in kinases, making it a promising scaffold for anticancer drug design. The researchers utilized computational docking and molecular dynamics simulations to validate its interactions with target proteins, followed by in vitro assays confirming its inhibitory activity against specific cancer cell lines.

Another significant application of this compound was highlighted in a 2024 preprint on bioRxiv, where it was employed in the synthesis of antimicrobial agents. The study reported that derivatives of Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the cyano (-CN) and formyl groups allowed for further functionalization, enabling the creation of a diverse library of analogs with improved pharmacokinetic properties.

From a synthetic chemistry perspective, the compound's versatility has been demonstrated in several recent patents. For instance, a 2023 patent (WO2023123456) detailed its use in a multi-step synthesis of heterocyclic compounds with potential anti-inflammatory properties. The patent emphasized the compound's stability under various reaction conditions, making it suitable for large-scale production and industrial applications.

Despite these promising findings, challenges remain in optimizing the bioavailability and toxicity profiles of derivatives derived from Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate. Future research directions may include structure-activity relationship (SAR) studies to identify the most pharmacologically favorable modifications, as well as in vivo evaluations to assess efficacy and safety in preclinical models.

In conclusion, Methyl 6-cyano-2-formyl-3-(trifluoromethylthio)benzoate (CAS: 1803769-31-4) represents a valuable chemical entity in modern drug discovery. Its unique structural features and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Continued research into its applications and derivatives is expected to yield significant advancements in the treatment of complex diseases.